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Compound of Interest

Compound Name: 4'-Phosphopantetheine

Cat. No.: B1211885

An In-depth Technical Guide to 4'-Phosphopantetheine: Structure, Properties, and Biological
Significance

Introduction

4'-Phosphopantetheine is a pivotal molecule in cellular metabolism, serving as an essential
prosthetic group for acyl carrier proteins (ACPs) and peptidyl carrier proteins (PCPs).[1][2][3]
These proteins are integral to the biosynthesis of fatty acids, polyketides, and non-ribosomal
peptides.[1][2][4] The 4'-phosphopantetheine moiety is covalently attached to a conserved
serine residue of the apo-carrier protein via a phosphodiester bond, a post-translational
modification catalyzed by phosphopantetheinyl transferases (PPTases).[3][5] This modification
converts the inactive apo-protein into the active holo-form. The long, flexible arm of 4'-
phosphopantetheine, approximately 2 nm in length, acts as a tether to carry growing acyl or
peptidyl intermediates between the different catalytic domains of large multienzyme complexes
like fatty acid synthases (FAS), polyketide synthases (PKS), and non-ribosomal peptide
synthetases (NRPS).[3][5][6] This mechanism enhances the effective molarity of the
intermediates and facilitates an efficient, assembly-line-like biosynthetic process.[3][5][7]

Structure and Chemical Properties

4'-Phosphopantetheine is composed of a pantothenic acid (vitamin B5) moiety linked to a
cysteamine group through an amide bond, with a phosphate group esterified to the 4'-hydroxyl
group of the pantoate moiety.[8] Its structure provides a terminal thiol group that forms a high-
energy thioester bond with acyl groups.[3][5]
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Quantitative Data Summary

A summary of the key chemical and physical properties of 4'-phosphopantetheine is

presented in the table below.

Property Value References
[(3R)-3-hydroxy-2,2-dimethyl-
4-0x0-4-[[3-0x0-3-(2-

IUPAC Name _ _ [6][8]1[9]
sulfanylethylamino)propyllamin
o]butyl] dihydrogen phosphate

CAS Number 2226-71-3 [3I51081[9][10][11]

Molecular Formula C11H23N207PS [BI516]81I9[10][11]

Molecular Weight 358.35 g/mol [B151618I9110][11]
White to slight yellow

Appearance ) [8][10]
crystalline powder

Solubility Soluble in water [8][10]
CC(C)(COP(=0)

Canonical SMILES (O)O)C(C(=O)NCCC(=O)NCC  [6][8][11][12]
S)O
CC(C)(COP(=0)(0)0O)--

Isomeric SMILES (©X (F0)(©)0) [8][11]
INVALID-LINK--O
JDMUPRLRUUMCTL-

InChl Key [3][6]1[81[°]
VIFPVBQESA-N

XLogP3 2.1 [11]

Hydrogen Bond Donor Count 6 [11]

Hydrogen Bond Acceptor

ydrog p 3 [11]
Count
Rotatable Bond Count 10 [11]
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Biological Role and Signaling Pathways

4'-Phosphopantetheine is a central player in primary and secondary metabolism. It is the
prosthetic group that activates carrier proteins, enabling them to transport intermediates in a

variety of biosynthetic pathways.

Coenzyme A Biosynthesis

4'-Phosphopantetheine is a key intermediate in the universal biosynthetic pathway of
Coenzyme A (CoA), starting from pantothenate (Vitamin B5).[1][6][10]

Coenzyme A Biosynthesis Pathway

Click to download full resolution via product page

Figure 1. Coenzyme A Biosynthesis Pathway.

Fatty Acid Synthesis

In fatty acid synthesis, the 4'-phosphopantetheine arm of the Acyl Carrier Protein (ACP)
shuttles the growing acyl chain between the active sites of the fatty acid synthase (FAS)
complex.[1][2][4][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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